3,4-difluoro-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]benzamide
• InChI: InChI=1S/C20H21F2NO2/c1-25-16-7-5-15(6-8-16)20(10-2-3-11-20)13-23-19(24)14-4-9-17(21)18(22)12-14/h4-9,12H,2-3,10-11,13H2,1H3,(H,23,24)
• InChI Key: PYWJVWOLVJYBMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H21F2NO2
• Molecular Weight: 345.4 g/mol

Description

“3,4-difluoro-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide” is a chemical compound with the molecular formula C20H21F2NO2. It has an average mass of 345.383 Da and a monoisotopic mass of 345.154022 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide core with two fluorine atoms at the 3 and 4 positions. It also has a methoxyphenyl group attached to a cyclopentylmethyl group, which is further attached to the nitrogen atom of the benzamide core.

Scientific Research Applications

Structural Analysis and Theoretical Studies

Research on similar compounds, such as 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, involves detailed structural analysis using X-ray diffraction and density functional theory (DFT) calculations. These methods help understand the molecular geometry, electronic properties, and chemical reactivity, which are crucial for applications in material science and molecular engineering (Demir et al., 2015).

Antipathogenic Activity

Compounds structurally related to "3,4-difluoro-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide" have been studied for their antipathogenic activities. For instance, certain thiourea derivatives show significant anti-microbial properties, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011). This suggests potential applications in developing new antimicrobial agents.

Synthesis of Fluorinated Heterocycles

The synthesis of fluorinated heterocycles through methods such as rhodium-catalyzed C-H activation indicates the compound's potential utility in pharmaceutical and agrochemical industries. The synthesis process involves the formation of fluorinated compounds that play a crucial role in the development of drugs and agricultural chemicals (Wu et al., 2017).

Neuroleptic Drug Synthesis

The use of related chemical reactions and compounds in the synthesis of neuroleptic drugs suggests possible applications in neuroscience and pharmacology. For example, the efficient synthesis of fluorinated benzamides, which are critical in developing neuroleptic medications, highlights the potential use of similar compounds in medical research (Mukherjee, 1990).

Safety and Hazards

While specific safety and hazard information for this compound is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.